Cas no 383127-94-4 (2-[(3,4-dichlorophenyl)methyl]pyrrolidine)

2-[(3,4-Dichlorophenyl)methyl]pyrrolidine is a synthetic pyrrolidine derivative featuring a 3,4-dichlorobenzyl substituent. This compound is of interest in medicinal and agrochemical research due to its structural motif, which is often associated with bioactive properties. The presence of the dichlorophenyl group enhances lipophilicity, potentially improving membrane permeability and binding affinity in target interactions. Its pyrrolidine core offers conformational rigidity, making it a valuable intermediate for the development of pharmacologically active molecules. The compound’s well-defined synthetic pathway allows for high purity and scalability, supporting its use in exploratory studies. Researchers may leverage its modular structure for further functionalization in drug discovery or crop protection applications.
2-[(3,4-dichlorophenyl)methyl]pyrrolidine structure
383127-94-4 structure
Product Name:2-[(3,4-dichlorophenyl)methyl]pyrrolidine
CAS No:383127-94-4
MF:C11H13Cl2N
MW:230.133620977402
MDL:MFCD02663541
CID:2625462
PubChem ID:4011474
Update Time:2025-10-22

2-[(3,4-dichlorophenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-[(3,4-dichlorophenyl)methyl]pyrrolidine
    • 383127-94-4
    • BBL020293
    • SCHEMBL6792043
    • AKOS001476653
    • DB-148105
    • CS-0271293
    • EN300-1964731
    • 2-(3,4-dichlorobenzyl)pyrrolidine
    • STK891486
    • MDL: MFCD02663541
    • Inchi: 1S/C11H13Cl2N/c12-10-4-3-8(7-11(10)13)6-9-2-1-5-14-9/h3-4,7,9,14H,1-2,5-6H2
    • InChI Key: QDAOUERSYUOTTJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CC1CCCN1)Cl

Computed Properties

  • Exact Mass: 229.0425048Da
  • Monoisotopic Mass: 229.0425048Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 311.9±27.0 °C at 760 mmHg
  • Flash Point: 142.5±23.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-[(3,4-dichlorophenyl)methyl]pyrrolidine Security Information

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Additional information on 2-[(3,4-dichlorophenyl)methyl]pyrrolidine

Compound CAS No. 383127-94-4: 2-[(3,4-Dichlorophenyl)methyl]pyrrolidine

The compound CAS No. 383127-94-4, also known as 2-[(3,4-dichlorophenyl)methyl]pyrrolidine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of 2-[(3,4-dichlorophenyl)methyl]pyrrolidine consists of a pyrrolidine ring substituted with a (3,4-dichlorophenyl)methyl group, making it a valuable compound in organic synthesis and pharmacology.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-[(3,4-dichlorophenyl)methyl]pyrrolidine through various routes. One notable method involves the alkylation of pyrrolidine with (3,4-dichlorobenzyl) halides under specific reaction conditions. This approach not only ensures high yield but also maintains the stereochemical integrity of the molecule. The synthesis of this compound has been optimized to meet the growing demand in both academic and industrial settings.

The biological activity of 2-[(3,4-dichlorophenyl)methyl]pyrrolidine has been a subject of intense research. Studies have demonstrated its potential as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, recent research has highlighted its ability to modulate specific cellular pathways, making it a promising candidate for the development of novel pharmaceutical agents. The compound's unique structure allows it to interact with key biomolecules, such as enzymes and receptors, providing a foundation for further exploration in medicinal chemistry.

In terms of applications, 2-[(3,4-dichlorophenyl)methyl]pyrrolidine has found utility in the synthesis of more complex molecules. Its role as an intermediate in organic synthesis is particularly noteworthy, as it facilitates the construction of bioactive compounds with intricate architectures. The compound's stability and reactivity make it an ideal building block for constructing libraries of compounds for high-throughput screening in drug discovery.

Moreover, the environmental impact and safety profile of 2-[(3,4-dichlorophenyl)methyl]pyrrolidine have been carefully evaluated to ensure its safe handling and use in industrial processes. Regulatory compliance and green chemistry principles are increasingly being integrated into the production workflows involving this compound, reflecting a broader trend toward sustainable practices in the chemical industry.

Looking ahead, ongoing research aims to unlock new functionalities and applications for 2-[(3,4-dichlorophenyl)methyl]pyrrolidine. Collaborative efforts between academia and industry are expected to drive innovation in its utilization across diverse fields such as materials science and biotechnology. As our understanding of this compound deepens, its potential contributions to scientific progress and industrial advancement continue to expand.

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